2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxo-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18ClN3O2S/c18-13-3-1-4-14(11-13)20-6-8-21(9-7-20)17(23)16(22)19-12-15-5-2-10-24-15/h1-5,10-11H,6-9,12H2,(H,19,22)
• InChI Key: JNZXUWXWGOTLEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H18ClN3O2S
• Molecular Weight: 363.9 g/mol

Description

2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide, also known as TPCA-1, is a small molecule inhibitor that has been widely used in scientific research. This compound has been shown to have potential therapeutic applications for various diseases, including cancer and inflammation.

Scientific Research Applications

Synthesis and Molecular Docking

A study discussed the synthesis of related compounds with potential antimicrobial and anticancer activities. These compounds underwent evaluation for their in vitro activities and showed significant results compared to standard drugs. Molecular docking studies further supported their potential as lead compounds for drug design, particularly in the context of anticancer properties (Mehta et al., 2019).

Antimicrobial and Anticancer Properties

Another piece of research highlighted the synthesis of derivatives showing notable antimicrobial activity, with some showing comparable results to ciprofloxacin and fluconazole. Additionally, certain derivatives exhibited good anticancer activity, albeit lower than standard drugs like 5-fluorouracil and tomudex, indicating their potential in antimicrobial and anticancer therapy applications (Mehta et al., 2019).

Allosteric Enhancers of the A1 Adenosine Receptor

Research into 2-amino-3-(4-chlorobenzoyl)-4-[N-(substituted) piperazin-1-yl]thiophenes demonstrated their effectiveness as allosteric enhancers of the A1 adenosine receptor, with certain derivatives showing high activity in binding and functional studies. This suggests a role in modulating receptor activity, with implications for therapeutic applications (Romagnoli et al., 2008).

VEGFR-2-TK Inhibition and Antiproliferative Activity

A novel series of compounds was synthesized and evaluated for their anticancer activity, with a focus on inhibiting VEGFR-2 tyrosine kinase. Some compounds showed higher cytotoxic activity than Staurosporine against certain cancer cell lines, and cell cycle analysis revealed their mechanism of action, suggesting their potential as antiproliferative agents (Hassan et al., 2021).

ACAT-1 Inhibition

The discovery of a clinical candidate compound demonstrated potent inhibition of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT-1), with significant selectivity over ACAT-2. This compound showed promise for the treatment of diseases involving ACAT-1 overexpression, highlighting its potential therapeutic applications (Shibuya et al., 2018).